N-[(2-chlorophenyl)(3-methoxyphenyl)methyl]but-2-ynamide

• IUPAC Name: N-[(2-chlorophenyl)-(3-methoxyphenyl)methyl]but-2-ynamide
• InChI: InChI=1S/C18H16ClNO2/c1-3-7-17(21)20-18(15-10-4-5-11-16(15)19)13-8-6-9-14(12-13)22-2/h4-6,8-12,18H,1-2H3,(H,20,21)
• InChI Key: IKQNZGKFQFWWLF-UHFFFAOYSA-N
• Canonical SMILES: CC#CC(=O)NC(C1=CC(=CC=C1)OC)C2=CC=CC=C2Cl
• Molecular Formula: C18H16ClNO2
• Molecular Weight: 313.8 g/mol
• CAS No.: 2094177-29-2

Description

N-[(2-chlorophenyl)(3-methoxyphenyl)methyl]but-2-ynamide is an organic compound with the molecular formula C18H16ClNO2 and a molecular weight of 313.78 g/mol. This compound is characterized by the presence of a chlorophenyl group, a methoxyphenyl group, and a but-2-ynamide moiety, which contribute to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(2-chlorophenyl)(3-methoxyphenyl)methyl]but-2-ynamide typically involves the coupling of 2-chlorobenzyl chloride with 3-methoxybenzylamine, followed by the introduction of a but-2-ynamide group. The reaction conditions often include the use of a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction. The reaction is usually carried out in an organic solvent like dichloromethane or toluene at elevated temperatures to ensure complete conversion.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization or column chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

N-[(2-chlorophenyl)(3-methoxyphenyl)methyl]but-2-ynamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions using agents such as lithium aluminum hydride or sodium borohydride can convert the compound into alcohols or amines.

Substitution: Nucleophilic substitution reactions can occur at the chlorophenyl group, where nucleophiles like amines or thiols replace the chlorine atom.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide in aqueous or alcoholic medium.

Major Products Formed

Oxidation: Carboxylic acids, ketones.

Reduction: Alcohols, amines.

Substitution: Amines, thiols.

Scientific Research Applications

N-[(2-chlorophenyl)(3-methoxyphenyl)methyl]but-2-ynamide has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[(2-chlorophenyl)(3-methoxyphenyl)methyl]but-2-ynamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in cell proliferation, thereby exhibiting anticancer properties .

Comparison with Similar Compounds

Similar Compounds

• N-[(2-chlorophenyl)(3-methoxyphenyl)methyl]acetamide
• N-[(2-chlorophenyl)(3-methoxyphenyl)methyl]propionamide
• N-[(2-chlorophenyl)(3-methoxyphenyl)methyl]butyramide

Uniqueness

N-[(2-chlorophenyl)(3-methoxyphenyl)methyl]but-2-ynamide is unique due to the presence of the but-2-ynamide group, which imparts distinct chemical reactivity and biological activity compared to its analogs. This uniqueness makes it a valuable compound for various scientific and industrial applications.